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Compound of Interest

Compound Name: 2,5-Difluoro-3-nitropyridine

Cat. No.: B574560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2,5-
Difluoro-3-nitropyridine (CAS No. 179558-82-8). The information is compiled from safety data

sheets and general toxicological principles for related compounds to ensure a comprehensive

understanding of the potential hazards and mitigation strategies.

Hazard Identification and Classification
2,5-Difluoro-3-nitropyridine is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. Based on available data for the

compound and structurally similar nitropyridines, the following hazard classifications apply.

Table 1: GHS Hazard Classification
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed

GHS07

(Exclamation

Mark)[1]

Warning[1]

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation

GHS07

(Exclamation

Mark)[2]

Warning[2]

Serious Eye

Damage/Eye

Irritation

Category 2

H319: Causes

serious eye

irritation

GHS07

(Exclamation

Mark)[2]

Warning[2]

Specific Target

Organ Toxicity —

Single Exposure

(Respiratory

Tract Irritation)

Category 3

H335: May

cause respiratory

irritation

GHS07

(Exclamation

Mark)[2]

Warning[2]

Note: Data for some hazard statements are based on the closely related compound 2,6-

Difluoro-3-nitropyridine as a conservative measure in the absence of specific data for the 2,5-

difluoro isomer.

Physicochemical Properties
Understanding the physical and chemical properties of 2,5-Difluoro-3-nitropyridine is crucial

for safe handling and storage.

Table 2: Physicochemical Data
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Property Value Source

CAS Number 179558-82-8 [1]

Molecular Formula C5H2F2N2O2 [1]

Physical Form Liquid [1]

Purity ~97% [1]

Storage Temperature 2-8°C under inert atmosphere [1]

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

Handling
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[3]

Personal Contact: Avoid all personal contact, including inhalation of vapors and contact with

skin and eyes.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[3]

Ignition Sources: Keep away from heat, sparks, and open flames.

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent

degradation.[1]

Incompatibilities: Avoid contact with strong oxidizing agents.
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Caption: Standard workflow for handling 2,5-Difluoro-3-nitropyridine.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling this compound.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face
Chemical safety goggles or

face shield.

Protects against splashes and

vapors causing serious eye

irritation.

Skin

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and closed-toe shoes.

Prevents skin contact which

can cause irritation.

Respiratory

Use in a fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Protects against inhalation of

vapors which may cause

respiratory tract irritation.

Emergency Procedures
First Aid Measures
Immediate action is required in case of exposure.
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Caption: First aid response flowchart for exposure incidents.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

Spill and Leak Procedures
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In the event of a spill, follow these steps while wearing appropriate PPE.
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Approved Channels

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.

Ensure Safety: Evacuate non-essential personnel and ensure adequate ventilation. Remove

all sources of ignition.
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Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.

Collection: Carefully collect the absorbed material and place it into a suitable, sealed

container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Toxicological Information and Experimental
Protocols
While specific toxicological studies for 2,5-Difluoro-3-nitropyridine are not readily available in

the public domain, its hazard classification indicates potential for acute toxicity, skin and eye

irritation, and respiratory irritation. The evaluation of these endpoints for a novel chemical

would typically follow standardized methodologies, such as the OECD Guidelines for the

Testing of Chemicals.

General Experimental Protocols
The following are brief descriptions of the standard experimental protocols used to determine

the hazard classifications listed above.

Acute Oral Toxicity (OECD 420, 423, or 425): These guidelines describe methods to assess

the short-term toxic effects of a substance after oral administration.[4][5][6] The "Fixed Dose

Procedure" (OECD 420), for example, involves administering the substance at one of several

fixed dose levels to a small number of animals.[6] Observations of toxic effects and mortality

are made over a period, typically 14 days, to determine the dose that causes evident toxicity

but not mortality.[6] This allows for classification into GHS categories without needing to

determine a precise LD50 value, thus reducing animal use.[4]

In Vitro Skin Irritation (OECD 439): This test uses a reconstructed human epidermis (RhE)

model to assess skin irritation potential, avoiding the use of live animals.[7][8][9] The test

chemical is applied topically to the tissue model for a defined period (e.g., 60 minutes).[10]
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The viability of the tissue is then measured, typically using an MTT assay.[11] A reduction in

cell viability below a certain threshold (e.g., ≤ 50%) indicates that the substance is an irritant.

[8][9]

Acute Eye Irritation/Corrosion (OECD 405): This guideline traditionally uses albino rabbits to

assess the potential of a substance to cause eye irritation or damage.[12][13][14] A single

dose of the substance is applied to one eye of the animal, with the other eye serving as a

control.[14] Lesions of the cornea, iris, and conjunctiva are scored at specific intervals (e.g.,

1, 24, 48, and 72 hours) to determine the extent and reversibility of any damage.[14][15]

There is a strong emphasis on using a weight-of-the-evidence approach, including in vitro

data, to avoid in vivo testing where possible.[12]

Disclaimer: This document is intended as a guide for trained professionals and is not a

substitute for a thorough review of the Safety Data Sheet (SDS) and institutional safety

protocols. All handling of this chemical should be performed in a controlled laboratory setting by

qualified individuals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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